Cas no 7116-86-1 (5,5-dimethylhex-1-ene)

• Product Name: 5,5-dimethylhex-1-ene
• CAS No: 7116-86-1
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 862740
• PubChem ID: 23502
• Update Time: 2025-04-19

5,5-dimethylhex-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-hexene, 5,5-dimethyl-
• 5,5-dimethylhex-1-ene
• 5,5-Dimethyl-1-hexene
• 5,5-Dimethylhexene-1
• 7116-86-1
• EINECS 230-419-6
• UNII-U3IH86JV6U
• 5,5-dimethyl-hex-1-ene
• DTXSID8064565
• EN300-129825
• U3IH86JV6U
• NS00037160
• FT-0735917
• KZJIOVQKSAOPOP-UHFFFAOYSA-N

• Inchi： 1S/C8H16/c1-5-6-7-8(2,3)4/h5H,1,6-7H2,2-4H3
• InChI Key： KZJIOVQKSAOPOP-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CCC=C

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7050
• Melting Point: -103.01°C (estimate)
• Boiling Point: 120.2°C (estimate)
• Refractive Index: 1.4024
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons